(Z)-methyl 2-(2-((1-naphthoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(naphthalene-1-carbonylimino)-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H17N3O5S2/c1-29-19(25)12-24-17-10-9-14(31(22,27)28)11-18(17)30-21(24)23-20(26)16-8-4-6-13-5-2-3-7-15(13)16/h2-11H,12H2,1H3,(H2,22,27,28)
• InChI Key: MWTZPMKNJFVDTB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H17N3O5S2
• Molecular Weight: 455.5 g/mol

Description

Thiazolidines and dithiolanes are representatives of five-membered heterocycles containing nitrogen and sulfur heteroatoms. They are important in chemistry due to their participation in various interesting bioactivities. Over many years, these compounds have been of interest in a wide range of pharmaceutical, agrochemical, coordination, medicinal, and organic chemistry applications.

Synthesis Analysis

Thiazolidine-2-thione has conventionally been synthesized in alkaline solution by heating of β-amino alcohol and carbon disulfide. A series of new thiazolidine-2-thiones were synthesized in a new and efficiently solvent-free one-pot reaction. In addition, 2-imine-1,3-dithioalne derivatives in this study were synthesized according to a recent literature method.

Molecular Structure Analysis

Isothiazole, or 1,2-thiazole, is an organic compound consisting of the formula (CH)3S(N). The ring is unsaturated and features an S-N bond. The isomeric thiazole, where the S and N are not directly bonded, is far more common.

Chemical Reactions Analysis

Isothiazones are produced by oxidation of enamine-thiones. A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Scientific Research Applications

Vitamin K Biosynthesis

This compound plays a crucial role in the biosynthesis of vitamin K1 (phylloquinone). . This enzyme catalyzes the hydrolysis of 1,4-dihydroxy-2-naphthoyl-CoA, an intermediate in the biosynthesis of the naphthoquinone ring of vitamin K1. Vitamin K1 is essential for blood clotting and bone health.

Mechanism of Action

While the mechanism of action for your specific compound is not available, thiazolidines and dithiolanes have been found to possess many biological activities against microbial strains.

Future Directions

The development of new one-pot reactions (OPRs) and improvement of known OPRs for the synthesis of new compounds is an active area of research in synthetic organic chemistry. These compounds could be considered to act as antagonists against target enzymes.